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An Overview of the EU MRL Regulatory Framework

Maximum Residue Levels (MRLs) in the European Union are established under Regulation (EC) No

396/2005 [1]. This regulation harmonizes MRLs for about 315 food and feed products and covers roughly

1100 pesticides.

A key principle is the default MRL of 0.01 mg/kg, which applies where a pesticide is not specifically

mentioned or for unauthorized substances [1]. The European Food Safety Authority (EFSA) is responsible

for conducting consumer risk assessments based on pesticide toxicity, expected residue levels, and European

diets [1].

MRL applications are often submitted by applicants in accordance with Article 6 of Regulation (EC) No

396/2005, as demonstrated in the case of tolclofos-methyl [2]. The process involves a data-backed request to

a national authority, assessment by EFSA, and a public consultation period to gather wider scientific input

[3] [4].

Case Study: MRL Modification for Tolclofos-methyl in
Potatoes
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A 2017 EFSA opinion documents a successful application to modify the MRL for tolclofos-methyl in

potatoes [2]. The data submitted supported deriving a new MRL, and EFSA concluded the use was safe.

The table below summarizes the key endpoints from this assessment:

Assessment
Endpoint

Detail for Tolclofos-
methyl in Potatoes

Justification & Implications

Enforcement MRL 0.2 mg/kg Data supported this specific level for potatoes [2].

Analytical Method Adequate enforcement

method available

Based on the QuEChERS method (EN 15662) [2].

Consumer Risk No risk identified Exposure did not exceed toxicological reference

values [2].

Animal
Commodities

No MRL amendment

needed

Residues in potatoes do not necessitate changes

to MRLs for animal products [2].

Generalized Workflow for MRL Derivation

The following diagram maps the key stages in the MRL derivation process, from initial application to final

implementation. This workflow is consistent across various MRL assessments [2] [4].
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Applicant Submits Dossier

EMS Checks Admissibility

Public Consultation

EMS Drafts Evaluation Report

EFSA Risk Assessment

EFSA Issues Scientific Opinion

EC Adopts Legal Act
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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